Cas no 15546-42-6 (Tetramethylenebis(triphenylphosphonium bromide))

• Product Name: Tetramethylenebis(triphenylphosphonium bromide)
• CAS No: 15546-42-6
• MF: C₄₀H₃₈Br₂P₂
• MW: 740.48525094986
• MDL: MFCD00031714
• CID: 87572
• PubChem ID: 3084237
• Update Time: 2025-04-18

Tetramethylenebis(triphenylphosphonium bromide) Chemical and Physical Properties

Names and Identifiers

• Tetramethylenebis(triphenylphosphonium bromide)
• 1,4-Bis(triphenylphosphonio)butane dibromide
• triphenyl(4-triphenylphosphaniumylbutyl)phosphanium,dibromide
• (butane-1,4-diyl)bis[triphenylphosphonium bromide]
• [1,1'-(butane-1,4-diyl)bis(triphenylphosphonium)] dibromide
• [1,1'-(butane-1,4-diyl)-bis(triphenylphosphonium)] dobromide
• 1,4-Bis(triphenylphosphonium)butane dibromide
• EINECS 239-598-5
• Hexa-P-phenyl-P,P'-butanediyl-bis-phosphonium bromide
• tetramethylene-bis(triphenylphosphonium) dibromide
• DTXSID10935218
• Butane-1,4-diylbis(triphenylphosphonium) bromide
• (Butane-1,4-diyl)bis(triphenylphosphanium) dibromide
• Phosphonium,1,1'-(1,4-butanediyl)bis[1,1,1-triphenyl-,bromide(1:2)
• triphenyl(4-triphenylphosphaniumylbutyl)phosphanium;dibromide
• AKOS017345148
• SCHEMBL2446042
• Tetramethylenebis(triphenylphosphonium bromide
• 680579-51-5
• Tetramethylenebis(triphenylphosphonium) dibromide
• NS00052607
• FT-0637242
• 15546-42-6
• Butane-1,4-diylbis(triphenylphosphonium)bromide
• WTFXVDWCEPLDDY-UHFFFAOYSA-L
• G77500
• triphenyl[4-(triphenylphosphaniumyl)butyl]phosphanium dibromide
• DB-043271
• triphenyl(4-triphenylphosphaniumylbutyl)phosphonium dibromide
• Phosphonium, 1,1'-(1,4-butanediyl)bis[1,1,1-triphenyl-, bromide (1:2)

• MDL： MFCD00031714
• Inchi： 1S/C40H38P2.2BrH/c1-7-21-35(22-8-1)41(36-23-9-2-10-24-36,37-25-11-3-12-26-37)33-19-20-34-42(38-27-13-4-14-28-38,39-29-15-5-16-30-39)40-31-17-6-18-32-40;;/h1-18,21-32H,19-20,33-34H2;2*1H/q+2;;/p-2
• InChI Key： WTFXVDWCEPLDDY-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 3872522

Computed Properties

• Exact Mass: 738.08200
• Monoisotopic Mass: 738.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 585
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 292-293°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 27.18000
• LogP: 1.76280
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Tetramethylenebis(triphenylphosphonium bromide) Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Hygroscopic
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives